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Compound of Interest

Compound Name: 4-Penten-1-yl acetate

Cat. No.: B073742 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

4-Penten-1-yl acetate (CAS No. 1576-85-8). The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals by minimizing

exposure risk and ensuring compliant waste management.

Hazard Summary
4-Penten-1-yl acetate is classified as a flammable liquid that is harmful if swallowed and

causes serious eye irritation.[1] Adherence to the personal protective equipment (PPE) and

handling procedures outlined below is mandatory.

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Penten-1-yl acetate.
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Property Value Source

GHS Hazard Statements H226, H302, H319 [1]

Flash Point 45.00 °C (113.00 °F) TCC [2]

Boiling Point 144-146 °C PubChem

Density 0.911 g/mL at 25 °C PubChem

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1]

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls and Preparation

Ventilation: All handling of 4-Penten-1-yl acetate must be conducted in a properly

functioning chemical fume hood.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3]

Ignition Sources: This compound is a flammable liquid.[1] Eliminate all potential ignition

sources, such as open flames, hot plates, and spark-producing equipment, from the work

area.[4] Use explosion-proof electrical and ventilating equipment.[4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[4]

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for handling 4-Penten-1-yl acetate.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[3] A face shield

should be worn in situations with a higher risk of splashing.
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Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough time

data for 4-Penten-1-yl acetate is not readily available, studies on structurally similar acetate

compounds suggest that Butyl rubber provides excellent resistance.[5] Nitrile rubber gloves

may also offer good protection for incidental contact, but should be changed immediately

upon contamination.[5] It is crucial to consult the glove manufacturer's specific chemical

resistance data. Double gloving can provide an additional layer of protection.

Skin and Body Protection: A flame-retardant laboratory coat must be worn.[4] When handling

larger quantities, a chemical-resistant apron is recommended.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate

organic vapor cartridge is required.[3]

Experimental Workflow
The following diagram outlines the standard workflow for safely handling 4-Penten-1-yl acetate
from preparation to disposal.
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Safe Handling Workflow for 4-Penten-1-yl Acetate
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Caption: A diagram illustrating the procedural flow for the safe handling of 4-Penten-1-yl
acetate in a laboratory setting.

Disposal Plan
Proper disposal of 4-Penten-1-yl acetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Liquid Waste: Collect all liquid waste containing 4-Penten-1-yl acetate in a dedicated,

properly labeled hazardous waste container. Do not mix with incompatible waste streams.

Solid Waste: Any contaminated solid waste, such as gloves, absorbent pads, and empty

containers, must be disposed of as hazardous waste.[6]

Waste Containerization
Container Type: Use a chemically compatible container, such as a high-density polyethylene

(HDPE) or glass bottle, with a secure, tight-fitting lid.[6]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "4-Penten-1-yl acetate," and the approximate concentration and

volume.[6] The date of waste accumulation should also be included.

Filling: Do not overfill the container. Leave at least 10% of headspace to allow for vapor

expansion.[6] Keep the container closed at all times except when adding waste.

Storage and Disposal
Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA within the laboratory.[6][7] This area should be at or near the point of waste

generation.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EH&S) department.[4][8] Never dispose of 4-Penten-1-yl
acetate down the drain.[7]
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Empty Containers: Containers that held pure 4-Penten-1-yl acetate must be managed as

hazardous waste unless they are triple-rinsed. The rinsate from this process must also be

collected as hazardous waste.[6]

By adhering to these procedures, you can ensure a safe laboratory environment when working

with 4-Penten-1-yl acetate. Always consult your institution's specific safety protocols and the

Safety Data Sheet (SDS) before beginning any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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